Cas no 1505230-37-4 (2-(3-bromo-2-fluorophenyl)propan-1-amine)

• Product Name: 2-(3-bromo-2-fluorophenyl)propan-1-amine
• CAS No: 1505230-37-4
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6196742
• PubChem ID: 83712556
• Update Time: 2025-11-03

2-(3-bromo-2-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)propan-1-amine
• 1505230-37-4
• EN300-1911278

• Inchi： InChI=1S/C9H11BrFN/c1-6(5-12)7-3-2-4-8(10)9(7)11/h2-4,6H,5,12H2,1H3
• InChI Key： PIELGYWOZBFRSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C)CN

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(3-bromo-2-fluorophenyl)propan-1-amine

Comprehensive Overview of 2-(3-bromo-2-fluorophenyl)propan-1-amine (CAS No. 1505230-37-4): Properties, Applications, and Research Insights

2-(3-bromo-2-fluorophenyl)propan-1-amine (CAS No. 1505230-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated and fluorinated phenyl ring with an amine-functionalized propyl chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for halogenated aromatic amines like 2-(3-bromo-2-fluorophenyl)propan-1-amine has surged, driven by trends in precision medicine and sustainable chemistry. A common query in scientific forums is: "How does the bromo-fluoro substitution pattern influence the compound’s reactivity?" The answer lies in its electronic effects—the fluorine atom enhances electrophilic aromatic substitution selectivity, while the bromine facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. These properties align with the growing focus on C-H functionalization and late-stage diversification in medicinal chemistry.

Another hot topic is the compound’s role in catalysis and material science. For instance, its amine group can act as a ligand precursor for metal-organic frameworks (MOFs) or as a modifier for polymer composites. Users frequently search for "solubility and stability of 2-(3-bromo-2-fluorophenyl)propan-1-amine under physiological conditions," which underscores its relevance in formulation development. Studies suggest that the compound exhibits moderate solubility in polar aprotic solvents (e.g., DMSO) and stability in inert atmospheres, making it suitable for high-throughput screening.

From an SEO perspective, this compound’s nomenclature includes critical long-tail keywords such as "synthesis of bromo-fluoro phenylpropanamine derivatives" and "CAS 1505230-37-4 suppliers". These terms reflect user intent ranging from procurement to methodological optimization. Notably, the rise of AI-assisted retrosynthesis tools has increased searches for "retrosynthetic pathways for 2-(3-bromo-2-fluorophenyl)propan-1-amine," highlighting its integration into digital chemistry platforms.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s halogen content necessitates proper waste management protocols. Researchers often inquire about "green alternatives to brominated intermediates," linking to broader discussions on benign-by-design principles. Innovations like electrochemical bromination or biocatalysis are emerging as sustainable alternatives to traditional synthesis routes.

In conclusion, 2-(3-bromo-2-fluorophenyl)propan-1-amine (CAS No. 1505230-37-4) exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its applications span drug development, catalysis, and materials engineering, addressing both academic and industrial needs. By aligning with trends like AI-driven discovery and green chemistry, this compound remains a focal point for innovation.